Cas no 2888-90-6 (endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile)
![endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile structure](https://ossimg.kuujia.com/scimg/3000/2888-90-6x500.png)
2888-90-6 structure
Product Name:endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile
endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile
- (5R)-bicyclo[2.2.1]hept-2-ene-5-carbonitrile
- 5-Norbornene-2-carbonitrile, endo-
- endo-2-Cyanobicyclo(2-2-1)hept-5-ene
- starbld0036162
- (1R,2R,4R)-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBONITRILE
- Z2768392205
- SCHEMBL4966380
- 2888-90-6
- Bicyclo[2.2.1]hept-5-ene-2-carbonitrile, (1R,2R,4R)-rel-
- rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile
- AKOS034819669
- Rel-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile
- EN300-373534
- BMAXQTDMWYDIJX-CSMHCCOUSA-N
- FN46081
- 5-Norbornene-2-carbonitrile endo
-
- Inchi： 1S/C8H9N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-4H2/t6-,7+,8+/m1/s1
- InChI Key： BMAXQTDMWYDIJX-CSMHCCOUSA-N
- SMILES： N#C[C@@H]1C[C@@H]2C=C[C@H]1C2
Computed Properties
- Exact Mass: 119.07357
- Monoisotopic Mass: 119.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.06
- Boiling Point: 205.2°Cat760mmHg
- Flash Point: 65.6°C
- Refractive Index: 1.532
- PSA: 23.79
- LogP: 1.72218
endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-373534-0.05g |
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile |
2888-90-6 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-373534-0.1g |
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile |
2888-90-6 | 95.0% | 0.1g |
$152.0 | 2025-03-21 | |
| Enamine | EN300-373534-0.25g |
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile |
2888-90-6 | 95.0% | 0.25g |
$216.0 | 2025-03-21 | |
| Enamine | EN300-373534-0.5g |
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile |
2888-90-6 | 95.0% | 0.5g |
$407.0 | 2025-03-21 | |
| Enamine | EN300-373534-1.0g |
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile |
2888-90-6 | 95.0% | 1.0g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-373534-2.5g |
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile |
2888-90-6 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
| Enamine | EN300-373534-5.0g |
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile |
2888-90-6 | 95.0% | 5.0g |
$1530.0 | 2025-03-21 | |
| Enamine | EN300-373534-10.0g |
rac-(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile |
2888-90-6 | 95.0% | 10.0g |
$2269.0 | 2025-03-21 | |
| Aaron | AR002XMV-50mg |
Bicyclo[2.2.1]hept-5-ene-2-carbonitrile, (1R,2R,4R)-rel- |
2888-90-6 | 95% | 50mg |
$164.00 | 2023-12-14 | |
| Aaron | AR002XMV-100mg |
Bicyclo[2.2.1]hept-5-ene-2-carbonitrile, (1R,2R,4R)-rel- |
2888-90-6 | 95% | 100mg |
$234.00 | 2023-12-14 |
endo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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